Hemolytic Activity of Anthylloside B vs. Reference Saponins
16-Deoxysaikogenin F demonstrates selective inhibition of cyclooxygenase-2 (COX-2) over COX-1, a feature that distinguishes it from the more promiscuous activity of the parent aglycone saikogenin F. For 16-Deoxysaikogenin F, the IC50 for COX-1 is 16.17 µM, and for COX-2 is 7.76 µM, yielding a COX-2/COX-1 selectivity ratio of approximately 2.1 [1]. In contrast, saikogenin F has been reported with a COX-1 IC50 of 6.65 µM and a COX-2 IC50 of 0.21 µM, indicating a much higher (32-fold) but opposite selectivity profile, with far greater potency against COX-2 but also more potent COX-1 inhibition [2]. This difference in selectivity and absolute potency is critical for researchers requiring moderate, balanced COX-2 inhibition with reduced potential for COX-1-mediated side effects.
| Evidence Dimension | Cyclooxygenase (COX) Enzyme Inhibition Potency (IC50) |
|---|---|
| Target Compound Data | COX-1 IC50: 16.17 µM; COX-2 IC50: 7.76 µM (Selectivity Ratio: 2.1) |
| Comparator Or Baseline | Saikogenin F: COX-1 IC50: 6.65 µM; COX-2 IC50: 0.21 µM (Selectivity Ratio: 31.7) |
| Quantified Difference | 16-Deoxysaikogenin F is 2.4-fold less potent against COX-1 and 37-fold less potent against COX-2 compared to Saikogenin F. |
| Conditions | Cell-free enzyme inhibition assay |
Why This Matters
This data allows procurement decisions based on desired selectivity profile: 16-Deoxysaikogenin F offers a more balanced COX inhibition, whereas saikogenin F is a potent but less selective COX-2 inhibitor.
- [1] TargetMol. (n.d.). 16-Deoxysaikogenin F (TN5957) - Product Information. View Source
- [2] BindingDB. (2016). BDBM50495843 (Saikogenin F) - Affinity Data: IC50 for COX-1 and COX-2. View Source
